2-(4-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H27FN2O3/c1-15(2)13-26-19-12-18(9-10-20(19)29-14-23(3,4)22(26)28)25-21(27)11-16-5-7-17(24)8-6-16/h5-10,12,15H,11,13-14H2,1-4H3,(H,25,27)
• InChI Key: GHWRVBPWQYJVLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C23H27FN2O3
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzoxazepine ring and the attachment of the fluorophenyl group. The exact synthesis route would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of a compound like this could be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography. These techniques can provide information about the types of atoms in the molecule, their arrangement, and their connectivity.

Chemical Reactions Analysis

The chemical reactions involving this compound could be studied using various techniques. For example, its reactivity could be tested with different reagents, and the products could be analyzed using techniques such as mass spectrometry or chromatography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, could be determined using various experimental techniques.

Scientific Research Applications

Material Science: Polymer Modification

Specific Scientific Field

Polymer Chemistry and Materials Engineering

Summary

Researchers explore the compound’s potential as a modifier for polymers, enhancing their properties.

Methods of Application

Results

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is toxic or reactive, appropriate safety precautions would need to be taken when handling it.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. For example, if it has interesting biological activity, it could be studied as a potential drug.